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Compound of Interest

Compound Name: Z-Yvad-afc

Cat. No.: B12318658

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a Z-YVAD-AFC stock solution in Dimethyl Sulfoxide (DMSO). Z-YVAD-AFC is a
fluorogenic substrate for caspase-1 and is instrumental in the study of inflammatory signaling
pathways and the screening of potential therapeutic agents.

Application Notes

Z-YVAD-AFC (N-Benzyloxycarbonyl-Tyr-Val-Ala-Asp-7-Amino-4-trifluoromethylcoumarin) is a
sensitive and specific substrate for caspase-1 (Interleukin-13 Converting Enzyme, ICE). Upon
cleavage by active caspase-1, the fluorophore 7-Amino-4-trifluoromethylcoumarin (AFC) is
released, resulting in a measurable fluorescent signal. This property allows for the quantitative
measurement of caspase-1 activity in cell lysates and purified enzyme preparations. The
optimal excitation and emission wavelengths for AFC are approximately 400 nm and 505 nm,
respectively[1][2].

Due to its hydrophobic nature, Z-YVAD-AFC is sparingly soluble in aqueous solutions but
readily dissolves in DMSO, which is the recommended solvent for preparing concentrated stock
solutions. These stock solutions can then be diluted into aqueous assay buffers for
experimental use. The final concentration of DMSO in the assay should be kept low (typically
<1%) to avoid solvent effects on enzyme activity and cell viability.
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Quantitative Data Summary

For ease of use and comparison, the following table summarizes the key quantitative data for
Z-YVAD-AFC.

Property Value Reference(s)

Molecular Weight ~719.7 g/mol [1][3]

I Up to 100 mg/mL (138.95 mM)
Solubility in DMSO _ o [1]
with sonication

Soluble to 14.39 mg/mL

10 mg/mL (3]

Excitation Wavelength ~400 nm [1112]
Emission Wavelength ~505 nm [1][2]
Working Concentration 25-50 uM [2]

Experimental Protocol: Preparation of Z-YVAD-AFC
Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Z-YVAD-AFC in
DMSO.

Materials:

Z-YVAD-AFC powder

Anhydrous, high-purity DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Pre-weighing Preparation: Allow the Z-YVAD-AFC powder vial and the DMSO to equilibrate
to room temperature before opening to prevent condensation of moisture.

Weighing of Z-YVAD-AFC: Carefully weigh the desired amount of Z-YVAD-AFC powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out approximately 7.2 mg of Z-YVAD-AFC.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the Z-YVAD-AFC powder. To continue the example, add 1 mL of DMSO to
the 7.2 mg of powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If necessary, brief sonication can be used to aid dissolution[1]. The
resulting solution should be clear and colorless.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the
aliquots at -20°C or -80°C. When stored properly, the stock solution is stable for at least 6
months at -80°C and for 1 month at -20°C[1][4][5].

Workflow for Preparing Z-YVAD-AFC Stock Solution
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Caption: Workflow for Z-YVAD-AFC stock solution preparation.
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Signaling Pathway: Caspase-1 Activation and
Inhibition

Caspase-1 is a key mediator of inflammation. It is typically activated within a multi-protein
complex called the inflammasome. Upon activation, caspase-1 cleaves pro-inflammatory
cytokines, such as pro-IL-1(3 and pro-IL-18, into their mature, active forms[6][7]. Z-YVAD-AFC
serves as a substrate for active caspase-1, allowing for the detection of its enzymatic activity.

Related compounds, such as Z-YVAD-FMK, act as irreversible inhibitors of caspase-1 and are
used to study the downstream effects of caspase-1 blockade[4][8][9].

Caspase-1 Signaling Pathway and Z-YVAD-AFC Interaction
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Caption: Caspase-1 activation and detection by Z-YVAD-AFC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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